Droxinavir hydrochloride

• CAS No.: 155662-50-3
• Product Name: Droxinavir hydrochloride
• Molecular Formula: C29H52ClN5O4
• Molecular Weight: 570.2 g/mol
• IUPAC Name: (2S)-N-[(2S,3R)-4-[tert-butylcarbamoyl(3-methylbutyl)amino]-3-hydroxy-1-phenylbutan-2-yl]-3,3-dimethyl-2-[[2-(methylamino)acetyl]amino]butanamide;hydrochloride
• Standard InChI: InChI=1S/C29H51N5O4.ClH/c1-20(2)15-16-34(27(38)33-29(6,7)8)19-23(35)22(17-21-13-11-10-12-14-21)31-26(37)25(28(3,4)5)32-24(36)18-30-9;/h10-14,20,22-23,25,30,35H,15-19H2,1-9H3,(H,31,37)(H,32,36)(H,33,38);1H/t22-,23+,25+;/m0./s1
• Standard InChIKey: DDKUCLMHLUHCTM-ZELIPEIJSA-N
• Isomeric SMILES: CC(C)CCN(C[C@H]([C@H](CC1=CC=CC=C1)NC(=O)[C@H](C(C)(C)C)NC(=O)CNC)O)C(=O)NC(C)(C)C.Cl
• SMILES: CC(C)CCN(CC(C(CC1=CC=CC=C1)NC(=O)C(C(C)(C)C)NC(=O)CNC)O)C(=O)NC(C)(C)C.Cl
• Canonical SMILES: CC(C)CCN(CC(C(CC1=CC=CC=C1)NC(=O)C(C(C)(C)C)NC(=O)CNC)O)C(=O)NC(C)(C)C.Cl
• Appearance: Solid powder
• Description: Droxinavir HCl is an antiviral, HIV protease inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Droxinavir hydrochloride; Droxinavir HCl; SC-55389A; SC 55389A; SC55389A
• Reference: 1: Guo R, Guo L, Huang K, He A, Zhang J, Zheng L, Liu Y, Kang T, Gao X, Weng S, Zhao Y, Yang Z, Xu Y, Noda I, Wu J. Investigation on the trioctylphosphine oxide-based super-concentrated HCl system. Spectrochim Acta A Mol Biomol Spectrosc. 2015 Feb 5;136 Pt B:288-94. doi: 10.1016/j.saa.2014.08.133. Epub 2014 Oct 5. PubMed PMID: 25448932.; 2: Kitta R, Okawa S, Saito M, Mase K, Sawada H. HCl Treatment for Preventing Diapause Causes Ca2+ Efflux in Bombyx mori Eggs. Zoolog Sci. 2015 Apr;32(2):124-8. doi: 10.2108/zs140168. PubMed PMID: 25826059.; 3: Guo L, Huang K, Guo R, He AQ, Weng SF, Yang ZL, Zhao Y, Xia JM, Xu YZ, Kang TG, Wu JG. [On the Tributylphosphate-Based Super-Concentrated HCl System]. Guang Pu Xue Yu Guang Pu Fen Xi. 2015 Aug;35(8):2241-5. Chinese. PubMed PMID: 26672302.; 4: Hidalgo-Mazzei D, Mateu A, Undurraga J, Rosa AR, Pacchiarotti I, Bonnin Cdel M, Sánchez-Moreno J, Colom F, Vieta E. e-HCL-32: a useful, valid and user friendly tool in the screening of bipolar II disorder. Compr Psychiatry. 2015 Jan;56:283-8. doi: 10.1016/j.comppsych.2014.09.008. Epub 2014 Sep 6. PubMed PMID: 25261889.; 5: Zhang H, Yang X, Li C, Shang S, Wang J. Effects of minocycline-HCl paste root conditioning on periodontal surgery: in vitro and in vivo studies. Int J Clin Exp Med. 2015 Mar 15;8(3):4080-6. eCollection 2015. PubMed PMID: 26064313; PubMed Central PMCID: PMC4443147.; 6: Gundogdu N, Cetin M. Chitosan-poly (lactide-co-glycolide) (CS-PLGA) nanoparticles containing metformin HCl: preparation and in vitro evaluation. Pak J Pharm Sci. 2014 Nov;27(6):1923-9. PubMed PMID: 25362616.; 7: Pettirossi V, Santi A, Imperi E, Russo G, Pucciarini A, Bigerna B, Schiavoni G, Fortini E, Spanhol-Rosseto A, Sportoletti P, Mannucci R, Martelli MP, Klein-Hitpass L, Falini B, Tiacci E. BRAF inhibitors reverse the unique molecular signature and phenotype of hairy cell leukemia and exert potent antileukemic activity. Blood. 2015 Feb 19;125(8):1207-16. doi: 10.1182/blood-2014-10-603100. Epub 2014 Dec 5. PubMed PMID: 25480661; PubMed Central PMCID: PMC4366655.; 8: Moradi CP, Douberly GE. Infrared Laser Spectroscopy of the L-Shaped Cl-HCl Complex Formed in Superfluid (4)He Nanodroplets. J Phys Chem A. 2015 Dec 17;119(50):12028-35. doi: 10.1021/acs.jpca.5b04449. Epub 2015 Jul 8. PubMed PMID: 26114768.; 9: Jana S, Samanta A, Nayak AK, Sen KK, Jana S. Novel alginate hydrogel core-shell systems for combination delivery of ranitidine HCl and aceclofenac. Int J Biol Macromol. 2015 Mar;74:85-92. doi: 10.1016/j.ijbiomac.2014.11.027. Epub 2014 Dec 3. PubMed PMID: 25478963.; 10: Sagdinc SG, Erdas D, Gunduz I, Sahinturk AE. FT-IR and FT-Raman spectra, molecular structure and first-order molecular hyperpolarizabilities of a potential antihistaminic drug, cyproheptadine HCl. Spectrochim Acta A Mol Biomol Spectrosc. 2015 Jan 5;134:350-60. doi: 10.1016/j.saa.2014.06.109. Epub 2014 Jun 26. PubMed PMID: 25022508.; 11: Meyer TD, Schrader J, Ridley M, Lex C. The Hypomania Checklist (HCL) - systematic review of its properties to screen for bipolar disorders. Compr Psychiatry. 2014 Jul;55(5):1310-21. doi: 10.1016/j.comppsych.2014.03.002. Epub 2014 Mar 21. Review. PubMed PMID: 24746530.; 12: Uhlemann T, Wallauer J, Weitzel KM. Self-reactions in the HCl(+) (DCl(+)) + HCl system: a state-selective investigation of the role of rotation. Phys Chem Chem Phys. 2015 Jul 7;17(25):16454-61. doi: 10.1039/c5cp02266e. Epub 2015 Jun 8. PubMed PMID: 26050552.; 13: Feng Y, Xiang YT, Huang W, Wang G, Feng L, Tian TF, Geng Y, Ungvari GS, Chiu HFK, Tse AWY, Angst J. The 33-item Hypomania Checklist (HCL-33): A new self-completed screening instrument for bipolar disorder. J Affect Disord. 2016 Jan 15;190:214-220. doi: 10.1016/j.jad.2015.09.057. Epub 2015 Oct 24. PubMed PMID: 26519642.; 14: Jain P, Pemmaraju N, Ravandi F. Update on the biology and treatment options for hairy cell leukemia. Curr Treat Options Oncol. 2014 Jun;15(2):187-209. doi: 10.1007/s11864-014-0285-5. Review. PubMed PMID: 24652320; PubMed Central PMCID: PMC4198068.; 15: Łojko D, Dudek D, Angst J, Siwek M, Michalak M, Rybakowski J. The 33-item Hypomania Checklist (HCL-33) - a study of the consistency between self - and external assessments in Polish bipolar patients. Psychiatr Pol. 2016 Dec 23;50(6):1085-1092. doi: 10.12740/PP/66358. English, Polish. PubMed PMID: 28211548.; 16: Jacobsson D, Lehmann S, Dick KA. Crystal structure tuning in GaAs nanowires using HCl. Nanoscale. 2014 Jul 21;6(14):8257-64. doi: 10.1039/c4nr00991f. PubMed PMID: 24931099.; 17: Lique F. Communication: Rotational excitation of HCl by H: Rigid rotor vs. reactive approaches. J Chem Phys. 2015 Jun 28;142(24):241102. doi: 10.1063/1.4922987. PubMed PMID: 26133402.; 18: Brown TM, Nestler MJ, Rossabi SM, Heard GL, Setser DW, Holmes BE. Characterization of the 1,1-HCl Elimination Reaction of Vibrationally Excited CD3CHFCl Molecules and Assignment of Threshold Energies for 1,1-HCl and 1,2-DCl plus 1,1-HF and 1,2-DF Elimination Reactions. J Phys Chem A. 2015 Sep 10;119(36):9441-51. doi: 10.1021/acs.jpca.5b06638. Epub 2015 Sep 1. PubMed PMID: 26291380.; 19: Lee K, Oh H, Lee EH, Kim JH, Kim JH, Hong KS. Investigation of the clinical utility of the hypomania checklist 32 (HCL-32) for the screening of bipolar disorders in the non-clinical adult population. BMC Psychiatry. 2016 May 4;16:124. doi: 10.1186/s12888-016-0831-8. PubMed PMID: 27146281; PubMed Central PMCID: PMC4855804.; 20: Huang X, Liu W, Feng B, Tan Q, Ji J. Applicability of the Chinese version of the Hypomania Symptom Checklist (HCL-32) scale for outpatients of psychiatric departments in general hospitals. PLoS One. 2013 Oct 7;8(10):e75631. doi: 10.1371/journal.pone.0075631. eCollection 2013. PubMed PMID: 24116062; PubMed Central PMCID: PMC3792138.
• PubChem Compound: 9937952
• Last Modified: Nov 11 2021